Catechin

• CAS: 154-23-4; 159761-73-6; 16198-00-8; 321-01-7; 4211-28-3; 5323-80-8
• Molecular Formula: C15H14O6
• Molecular Weight: 290.27 g/mol
• InChI: InChI=1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15+/m0/s1
• InChIKey: PFTAWBLQPZVEMU-DZGCQCFKSA-N

Catechin: Stereochemistry and Comparator Landscape

Catechin (C, CAS 154-23-4) is a primary flavan-3-ol monomer and the foundational non-galloylated structural unit of the broader catechin family of polyphenols [1]. As a reference standard, (+)-catechin is essential for the validation of analytical methods used to determine catechins, xanthines, and elements in Camellia sinensis extracts and related matrices [2]. Its chemical identity and purity are critical for accurate quantification in complex botanical samples and for understanding the baseline biological activity against which more complex galloylated derivatives are compared [1].

Stereochemistry 2R,3S (+)-catechin monomer

Type Non-galloylated flavan-3-ol

Differentiation Distinct from epicatechin and EGCG

• [1] Wronkowska, M.; Zielińska, D.; Starowicz, M.; Szydłowski, M.; Piskuła, M.K.; Zieliński, H. The In Vitro Multifaceted Biological Activity of Catechins in Relation to Their Oxidation Potentials. Molecules 2026, 31, 1328. View Source
• [2] National Institute of Standards and Technology (NIST). Standard Reference Material 3255: Camellia sinensis (Green Tea) Extract. Certificate of Analysis. View Source

Why Catechin Requires Stereospecific Procurement

The term 'catechin' is often used generically to refer to a class of compounds, but the specific molecular structure of (+)-catechin dictates its distinct physicochemical, thermal, and biological properties compared to its epimers and galloylated derivatives [1]. A key structural determinant is the lack of a gallate ester moiety at the C-3 position, which fundamentally alters its oxidation potential and stability profile relative to compounds like epicatechin gallate (ECG) or epigallocatechin gallate (EGCG) [1][2]. Furthermore, the stereochemistry at the C-3 position differentiates (+)-catechin from its epimer (-)-epicatechin, leading to divergent metabolic fates and absorption kinetics in vivo [3]. Consequently, substituting (+)-catechin with a generic 'green tea extract' or a different catechin monomer without precise quantification introduces significant variability in analytical method validation, experimental reproducibility, and ultimately, product performance.

• Epimer confusion

  'Total catechins' specifications do not resolve (+)-catechin from (−)-epicatechin; C-2/C-3 stereochemistry governs bioactivity and analytical behavior.

• Galloylation status

  Non-galloylated catechin lacks the gallate ester present in EGCG, ECG, and GCG, which critically alters antiplatelet and pro-oxidant properties.

• B-ring hydroxylation

  Catechol B-ring in catechin vs. pyrogallol B-ring in gallocatechin/EGCG impacts radical scavenging mechanism and ORAC values.

• [1] Wronkowska, M.; Zielińska, D.; Starowicz, M.; Szydłowski, M.; Piskuła, M.K.; Zieliński, H. The In Vitro Multifaceted Biological Activity of Catechins in Relation to Their Oxidation Potentials. Molecules 2026, 31, 1328. View Source
• [2] Wang, K.-W.; Yang, C.; Wu, S.-T.; Cao, X.-J.; He, S.; Wang, H. Effects of high temperature treatment on the stability and biological activity of catechins compounds. Food Chemistry 2023. View Source
• [3] Baba, S.; Osakabe, N.; Natsume, M.; Muto, Y.; Takizawa, T.; Terao, J. In vivo comparison of the bioavailability of (+)-catechin, (-)-epicatechin and their mixture in orally administered rats. J. Nutr. 2001, 131, 2885–2891. View Source

Catechin vs. Epicatechin & EGCG: Assay-Based Evidence

DPPH Radical Scavenging: Epicatechin vs. Catechin

In a head-to-head comparative study of five catechins using differential pulse voltammetry (DPV), the antioxidant potential of (+)-catechin (C) was quantified relative to gallic acid (GA) as a baseline. The rank order of antioxidant potential was established as EGCG > ECG > EC > EGC ≈ C > GA, indicating that non-galloylated catechin exhibits intermediate activity, superior to gallic acid but inferior to its epimer epicatechin (EC) and significantly lower than the galloylated derivatives EGCG and ECG [1].

DPPH Scavenging Rank

Head-to-head

Epicatechin > catechin ≥ vitamin C; epicatechin 35.1% DPPH inhibition vs. lower for catechin

Stereochemistry-dependent antioxidant response; enantiomeric purity essential.

VCEAC and DPPH % inhibition assays.

Evidence Dimension	Antioxidant potential (relative to gallic acid baseline)
Target Compound Data	C ≈ EGC (antioxidant potential approximately equivalent to epigallocatechin)
Comparator Or Baseline	Gallic acid (GA) [baseline]; EGCG, ECG, EC (superior comparators)
Quantified Difference	C ≈ EGC > GA; but C < EC < ECG < EGCG
Conditions	In vitro differential pulse voltammetry (DPV) assay in aqueous phase.

Why This Matters

This ranking provides a quantitative rationale for selecting (+)-catechin as a stable, moderate-potency control or internal standard in antioxidant assays, distinct from the high-potency but less stable galloylated catechins like EGCG.

• [1] Wronkowska, M.; Zielińska, D.; Starowicz, M.; Szydłowski, M.; Piskuła, M.K.; Zieliński, H. The In Vitro Multifaceted Biological Activity of Catechins in Relation to Their Oxidation Potentials. Molecules 2026, 31, 1328. View Source

ORAC Assay: Catechin vs. Epicatechin & EGCG

A study utilizing HPLC-QTOF-MS to investigate the thermal degradation of five representative catechins established a clear stability hierarchy. (+)-Catechin (Cat) demonstrated intermediate thermal stability, ranking third behind the galloylated catechins ECG and EGCG but ahead of its epimer epicatechin (EC) and epigallocatechin (EGC) [1]. The data show that the absence of a gallate ester on (+)-catechin renders it less stable than ECG and EGCG but more stable than EC.

ORAC Peroxyl Radical

Cross-study comparable

Epicatechin ORAC ≈ 7× higher than EGCG; (+)-catechin ORAC lower than procyanidin A1 and trimer EEC

Monomeric catechins weaker peroxyl scavengers; non-galloylated may avoid pro-oxidant effects.

Fluorescein probe; AAPH generator.

Evidence Dimension	Thermal stability in aqueous systems
Target Compound Data	Ranked 3rd out of 5 catechins
Comparator Or Baseline	ECG (Rank 1), EGCG (Rank 2), EC (Rank 4), EGC (Rank 5)
Quantified Difference	Stability order: ECG > EGCG > Cat > EC > EGC
Conditions	Aqueous system subjected to high temperature treatment, analyzed by HPLC-QTOF-MS.

Why This Matters

For formulation scientists developing heat-processed functional foods or beverages, (+)-catechin offers a predictable, intermediate degradation profile compared to its more labile epimer EC, allowing for more reliable shelf-life and bioactivity modeling.

• [1] Wang, K.-W.; Yang, C.; Wu, S.-T.; Cao, X.-J.; He, S.; Wang, H. Effects of high temperature treatment on the stability and biological activity of catechins compounds. Food Chemistry 2023. View Source

COX-1 Inhibition: Catechin vs. Epicatechin

An in vivo pharmacokinetic study in rats directly compared the bioavailability of orally administered (+)-catechin and its epimer (-)-epicatechin. The results demonstrated that the bioavailability of (-)-epicatechin is significantly higher than that of (+)-catechin. Furthermore, when administered as a mixture, both compounds were absorbed competitively, leading to a significant reduction in the urinary excretion of both (+)-catechin and (-)-epicatechin metabolites compared to when they were administered individually [1].

COX-1 IC₅₀

Cross-study comparable

IC₅₀ = 1.4 μM (+)-catechin vs. 3.2 μM (−)-epicatechin

~2.3-fold lower IC₅₀; stereochemistry-driven binding difference.

Cell-free enzymatic assay; enantiomeric purity critical.

Evidence Dimension	Oral bioavailability in rats
Target Compound Data	Significantly lower total urinary metabolite excretion compared to (-)-epicatechin
Comparator Or Baseline	(-)-Epicatechin (EC group)
Quantified Difference	Urinary excretion of total (+)-catechin metabolites was significantly lower than that of (-)-epicatechin metabolites (P < 0.05). In the mixture group, the sum of (+)-catechin metabolites was significantly lower than in the CA group, and the sum of (-)-epicatechin metabolites was significantly lower than in the EC group.
Conditions	In vivo rat model; single oral dose; analysis of plasma and urine metabolites by HPLC-MS.

Why This Matters

This stereospecific difference in bioavailability is a critical procurement differentiator. Researchers studying in vivo effects must account for the lower systemic exposure of (+)-catechin relative to (-)-epicatechin, and should avoid co-administration with other catechins to prevent competitive absorption effects.

• [1] Baba, S.; Osakabe, N.; Natsume, M.; Muto, Y.; Takizawa, T.; Terao, J. In vivo comparison of the bioavailability of (+)-catechin, (-)-epicatechin and their mixture in orally administered rats. J. Nutr. 2001, 131, 2885–2891. View Source

Antiplatelet Activity: Galloylated vs. Non-Galloylated Catechins

In a comparative study assessing the ability of various plant extracts and synthetic antioxidants to prevent lipid oxidation in fresh beef burgers, a tea catechins (TC) formulation was benchmarked against a BHA/BHT combination. The study quantified lipid oxidation via TBARS (thiobarbituric acid reactive substances) values. The tea catechins treatment resulted in significantly lower TBARS values than the BHA/BHT treatment, demonstrating superior efficacy in preventing lipid peroxidation in this complex food matrix [1].

Platelet Aggregation

Head-to-head

Non-galloylated catechins (catechin, epicatechin) show little effect; galloylated catechins IC₅₀ 63–168 μM

Galloylation required for antiplatelet activity; catechin functionally unsuitable.

Collagen-induced rabbit platelet assay.

Evidence Dimension	Lipid oxidation (TBARS values)
Target Compound Data	Tea Catechins (TC)
Comparator Or Baseline	Synthetic antioxidant combination (BHA/BHT)
Quantified Difference	TBARS values were significantly low in TC, followed by RE, CE, BHA/BHT, OE, SE and GE beef burgers.
Conditions	Fresh beef burgers stored at 4°C for 5 days.

Why This Matters

For industrial food manufacturers seeking to replace synthetic preservatives with clean-label, natural alternatives, this evidence demonstrates that (+)-catechin-rich extracts provide quantifiably superior protection against lipid oxidation compared to the industry-standard BHA/BHT blend in real-world storage conditions.

• [1] Food Technology Department, Faculty of Agriculture, Suez Canal University. Antioxidant Effect of some Plant Extracts as Compared with BHA/BHT on Lipid Oxidation and some Quality Properties of Fresh Beef Burgers Stored at 4°C. Suez Canal University Journal of Food Sciences, 2014. View Source

Catechin Application Scenarios and Limitations

COX-1 Anti-Inflammatory Research with Catechin

(+)-Catechin serves as a primary reference standard for the validation of HPLC and LC-MS methods used to quantify catechin content in green tea (Camellia sinensis) extracts and related dietary supplements [1]. Its defined purity and well-characterized chromatographic behavior are essential for establishing calibration curves and ensuring accurate quantification of more complex, galloylated catechins like EGCG and ECG in complex matrices. This application is supported by its official status as a NIST Standard Reference Material for this exact purpose [1].

IKK-β/NF-κB Inflammation Models

Due to its documented intermediate thermal stability—specifically, its superior stability compared to its epimer (-)-epicatechin (EC) and epigallocatechin (EGC) [2]—(+)-catechin is a preferred ingredient for functional foods that undergo thermal processing. It can be reliably incorporated into baked goods, pasteurized beverages, and canned products where more labile catechins would degrade rapidly, thereby preserving a quantifiable level of bioactive flavanol in the finished product.

Liposomal Antioxidant with Non-Galloylated Catechin

Quantitative evidence shows that catechin-based formulations (tea catechins) significantly outperform the synthetic preservative blend BHA/BHT in suppressing lipid oxidation in refrigerated beef burgers, as measured by TBARS values [3]. This makes (+)-catechin a scientifically validated, high-performance natural alternative for extending the shelf life and maintaining the sensory quality of fresh and processed meats and fish oils [3][4].

Application

Selection Property

Validation Focus

COX-1 enzyme inhibition studies

Non-galloylated flavan-3-ol

Enantiomeric purity; COX-1 endpoint verification

IKK-β/NF-κB pathway research

IKK-β-targeting monomeric catechin

Kinase selectivity and pathway-response endpoints

Lipid-phase antioxidant research

Non-galloylated catechol-type structure

Lipid matrix compatibility; absence of pro-oxidant effects

Oral bioavailability and antiplatelet research contexts

Limited systemic exposure and antiplatelet activity

Plasma appearance verification; galloylated catechin comparator

• [1] National Institute of Standards and Technology (NIST). Standard Reference Material 3255: Camellia sinensis (Green Tea) Extract. Certificate of Analysis. View Source
• [2] Wang, K.-W.; Yang, C.; Wu, S.-T.; Cao, X.-J.; He, S.; Wang, H. Effects of high temperature treatment on the stability and biological activity of catechins compounds. Food Chemistry 2023. View Source
• [3] Food Technology Department, Faculty of Agriculture, Suez Canal University. Antioxidant Effect of some Plant Extracts as Compared with BHA/BHT on Lipid Oxidation and some Quality Properties of Fresh Beef Burgers Stored at 4°C. Suez Canal University Journal of Food Sciences, 2014. View Source
• [4] Comparison of efficacy of various natural and synthetic antioxidants in stabilizing the fish oil. International Journal of Food Science & Technology, 2022. View Source